3-(2-Ethyl-phenyl)-3-oxo-propionitrile

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 3-(2-ethylphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C11H11NO/c1-2-9-5-3-4-6-10(9)11(13)7-8-12/h3-6H,2,7H2,1H3
• InChI Key: NMBUIUPPUSKABJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(=O)CC#N

Description

3-(2-Ethyl-phenyl)-3-oxo-propionitrile is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product was prepared according to the general procedure for aminopyrazole synthesis (route A1) from 2-ethyl-benzoic acid methyl ester (2.9 g, 17.6 mmol, 1.0 eq). The crude product was extracted with DCM as a yellow oil and used in the following step without further purification (2.8 g, yield: 92%).